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Compound of Interest

Compound Name: RO5101576

Cat. No.: B1680695 Get Quote

Technical Guide: RO5101576
Disclaimer: The following information is compiled from publicly available sources, primarily from

chemical suppliers. RO5101576 is a research compound, and detailed experimental data,

protocols, and peer-reviewed studies are not available in the public domain.

Introduction
RO5101576 is identified as a potent antagonist of the Leukotriene B4 (LTB4) receptor. LTB4 is

a powerful lipid mediator involved in a variety of inflammatory responses. By blocking the LTB4

receptor, RO5101576 is presumed to inhibit downstream signaling pathways that contribute to

inflammation, making it a tool for research in inflammatory diseases.

Chemical and Physical Properties
The fundamental chemical and physical properties of RO5101576 are summarized below. This

data is based on theoretical analysis and information provided by chemical suppliers.
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Property Value Source

CAS Number 1123155-95-2 MedKoo Biosciences

Chemical Formula C₃₆H₃₈O₈S MedKoo Biosciences[1]

Molecular Weight 630.75 g/mol MedKoo Biosciences[1]

Exact Mass 630.2287 u MedKoo Biosciences[1]

Elemental Analysis
C: 68.55%; H: 6.07%; O:

20.29%; S: 5.08%
MedKoo Biosciences[1]

Synonyms RO 5101576, RO-5101576 MedKoo Biosciences[1]

Physical State Solid (assumed) General Chemical Information

Storage

Short term (days to weeks) at

0 - 4°C. Long term (months to

years) at -20°C.

MedKoo Biosciences[1]

Mechanism of Action and Signaling Pathway
RO5101576 functions as an antagonist to the high-affinity Leukotriene B4 receptor 1 (BLT1).

LTB4 is a lipid mediator that plays a crucial role in inflammation by recruiting and activating

leukocytes. The BLT1 receptor, a G protein-coupled receptor (GPCR), is the primary mediator

of LTB4's pro-inflammatory effects.

Upon binding of LTB4, the BLT1 receptor activates intracellular signaling cascades. These

pathways involve the activation of phospholipase C (PLC), leading to an increase in

intracellular calcium and the activation of mitogen-activated protein kinase (MAPK) pathways.

[1][2] This ultimately results in cellular responses such as chemotaxis, degranulation, and the

production of pro-inflammatory cytokines.[3][4]

As an antagonist, RO5101576 is designed to bind to the BLT1 receptor, thereby blocking LTB4

from binding and preventing the initiation of this inflammatory cascade.
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Figure 1. Simplified LTB4 signaling pathway via the BLT1 receptor and the inhibitory action of
RO5101576.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

RO5101576 are not publicly available. As a research chemical, any such protocols would be

proprietary to the discovering entity.

For researchers investigating the effects of LTB4 receptor antagonists, a general workflow

would typically involve the following steps.
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In Vitro Assays

In Vivo Models

1. Receptor Binding Assay
(Determine Ki)

2. Calcium Flux Assay
(Measure functional antagonism)

3. Chemotaxis Assay
(Assess inhibition of cell migration)

4. Pharmacokinetic Study
(Determine exposure & half-life)

Progression to In Vivo

5. Animal Model of Inflammation
(e.g., peritonitis, arthritis)

6. Efficacy Assessment
(Measure inflammatory markers)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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